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Property Specification

Chemical
Formula

C₁₁₄H₁₁₄F₄N₄O₄S₄ [1]

Molecular
Weight

1808.40 g/mol [1]

Chemical
Structure

A-D-A (Acceptor-Donor-Acceptor) with an indacenodithiophene (IDT) core and IC-

2F end groups [1]

HOMO Level -5.44 eV [1]

LUMO Level -4.19 eV [1]

Optical Bandgap Low bandgap (NIR absorption) [1]

Purity >99% [1]
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Characteristic Description / Value

Primary Application Organic solar cells (OSCs), especially ternary & inverted; panchromatic
organic photodetectors (OPDs) [1]

Absorption Peak
(λ_max)

~865 nm (in film), significantly red-shifted compared to ITIC [1]

Solubility Chloroform, Chlorobenzene [1]

Key Advantage Enhances light harvesting in the NIR region, enabling high short-circuit current

(JSC) [2] [1]

Device Performance Data

The following table summarizes performance data for a specific high-efficiency ternary organic solar cell

incorporating IEICO-4F [1].

Parameter Value

Device Structure ITO / ZnO / PTB7-Th:BIT-4F-T:IEICO-4F / MoOₓ / Ag [1]

Power Conversion Efficiency (PCE) 14.0% [1]

Open-Circuit Voltage (VOC) 0.723 V [1]

Short-Circuit Current Density (JSC) 27.30 mA cm⁻² [1]

Fill Factor (FF) 70.9% [1]

Experimental Protocol Overview

While a full experimental protocol is complex, the core methodology for using IEICO-4F in a ternary

organic solar cell can be summarized in the workflow below.
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Device Substrate Preparation
(ITO/ZnO)

Active Layer Solution Preparation

Spin-coating Active Layer

Thermal Annealing

Electrode Deposition
(MoOx/Ag)

Donor & Acceptor Weighing

Solvent Mixing & Stirring

Ternary Blend

Ternary Blend

Click to download full resolution via product page

Key Steps Explained:

Active Layer Formulation: The active layer is a ternary blend of polymer donor PTB7-Th, small-
molecule donor BIT-4F-T, and non-fullerene acceptor IEICO-4F (in a ratio of 0.9:0.1:1) [1].

Components are dissolved in a suitable solvent (e.g., chlorobenzene) and stirred thoroughly.
Film Deposition & Processing: The blended solution is spin-coated onto the prepared substrate to

form a thin film (~150 nm) [1]. Subsequent thermal annealing processes help optimize the
nanoscale morphology of the active layer, which is critical for efficient charge separation and transport

[3].
Interface Engineering: IEICO-4F can also be applied via an anti-solvent strategy to optimize

interfaces in perovskite solar cells. This involves dissolving IEICO-4F in chlorobenzene and
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depositing it during the spin-coating process of the perovskite layer, which improves crystallization

and reduces non-radiative recombination [2].

Key Insights for Research Application

Tunability Advantage: As a non-fullerene acceptor, IEICO-4F's molecular energy levels and

absorption profile can be more easily tuned through chemical modification compared to traditional
fullerene acceptors, offering greater flexibility for device optimization [4] [5].

Stability Consideration: A key challenge for NFAs is morphological stability. The planar structure
of molecules like IEICO-4F can lead to undesirable molecular aggregation over time, which may

degrade device performance [6] [4].
Research Focus: Current research aims to enhance the environmental stability of NFA-based

devices and refine ternary blend strategies to better harness the complementary absorption of
multiple materials [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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